2-hydroxy-1-naphthaldehyde 8-quinolinylhydrazone
Overview
Description
2-Hydroxy-1-naphthaldehyde 8-quinolinylhydrazone is a chemical compound . It is often used as a functionalized fluorescent backbone for the synthesis of different fluorescent chemosensors .
Synthesis Analysis
2-Hydroxy-1-naphthaldehyde has been prepared from β-naphthol, zinc chloride, and hydrogen cyanide .Molecular Structure Analysis
The crystal structures of compounds related to 2-hydroxy-1-naphthaldehyde were confirmed to be imine-based zwitterionic products via single-crystal X-ray diffraction (SC-XRD) analysis . The stabilization of these crystalline compounds is achieved via various noncovalent interactions .Chemical Reactions Analysis
2-Hydroxy-1-naphthaldehyde is often used as a functionalized fluorescent backbone for the synthesis of different fluorescent chemosensors .Physical And Chemical Properties Analysis
2-Hydroxy-1-naphthaldehyde has a molecular weight of 172.18 . It has a boiling point of 192 °C/27 mmHg and a melting point of 76-80 °C .Mechanism of Action
The mechanism of action of 2-hydroxy-1-naphthaldehyde-derived systems involves excited-state intramolecular proton transfer (ESIPT) fluorescence . The ESIPT effects can be found in many organic compounds and biological systems . The antiproliferative activity of the as-synthesized complexes in three human cancer cell lines indicates their potential as multi-targeted antitumor agents .
Safety and Hazards
2-Hydroxy-1-naphthaldehyde is classified as an Aquatic Acute 1 - Aquatic Chronic 1 substance . It causes skin irritation, serious eye irritation, may cause respiratory irritation, and is very toxic to aquatic life . Precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, avoiding release to the environment, and using personal protective equipment as required .
Future Directions
The vast applications of 2-hydroxy-1-naphthaldehyde-derived systems in sensors originate from their unusual excited-state intramolecular proton transfer (ESIPT) fluorescence in the molecules . The modification of primary amine functionalized drugs via condensation reaction with 2-hydroxy-1-naphthaldehyde to produce new organic zwitterionic compounds has potential for future research .
properties
IUPAC Name |
1-[(E)-(quinolin-8-ylhydrazinylidene)methyl]naphthalen-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O/c24-19-11-10-14-5-1-2-8-16(14)17(19)13-22-23-18-9-3-6-15-7-4-12-21-20(15)18/h1-13,23-24H/b22-13+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COYPDXNNYJBJFE-LPYMAVHISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2C=NNC3=CC=CC4=C3N=CC=C4)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC(=C2/C=N/NC3=CC=CC4=C3N=CC=C4)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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